[1,1-dioxido-4-(4-phenoxyphenyl)-4H-1,4-benzothiazin-2-yl](phenyl)methanone
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Description
[1,1-dioxido-4-(4-phenoxyphenyl)-4H-1,4-benzothiazin-2-yl](phenyl)methanone is a useful research compound. Its molecular formula is C27H19NO4S and its molecular weight is 453.51. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Characterization
Synthesis of Novel Heterocycles : This compound has been involved in the synthesis of novel heterocycles like pyrano[3,2-c][2,1]benzothiazin-4-one 5,5-dioxide, which represents a previously unknown ring system. These heterocycles have potential applications in various fields of chemistry (Coppo & Fawzi, 1998).
Structural Characterization in Drug Synthesis : In the synthesis of new anti-tuberculosis drug candidates, this compound was identified as a side product, highlighting its relevance in pharmaceutical research (Eckhardt et al., 2020).
Biological Activity and Therapeutic Potential
Antimicrobial Properties : Some derivatives of this compound have shown marked activity against Gram-positive and Gram-negative bacteria, such as Bacillus subtilis, indicating potential for antimicrobial applications (Zia-ur-Rehman et al., 2006).
Antioxidant Properties : The compound and its derivatives have demonstrated effective antioxidant power, which suggests potential therapeutic applications for diseases related to oxidative stress (Çetinkaya et al., 2012).
Material Science and Chemical Synthesis
Electrochemical and Optical Properties : Studies on oligobenzimidazoles derived from this compound have revealed interesting electrochemical, electrical, optical, and thermal properties, which could be important in material science and electronics (Anand & Muthusamy, 2018).
Microwave-Assisted Synthesis and Anti-Microbial Agents : The compound has been used in microwave-assisted synthesis processes, leading to the creation of anti-microbial agents, demonstrating its role in advanced synthesis techniques (Ahmad et al., 2011).
Properties
IUPAC Name |
[1,1-dioxo-4-(4-phenoxyphenyl)-1λ6,4-benzothiazin-2-yl]-phenylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H19NO4S/c29-27(20-9-3-1-4-10-20)26-19-28(24-13-7-8-14-25(24)33(26,30)31)21-15-17-23(18-16-21)32-22-11-5-2-6-12-22/h1-19H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYZKWPJTNAZIPO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)C2=CN(C3=CC=CC=C3S2(=O)=O)C4=CC=C(C=C4)OC5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H19NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
453.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.